Cas no 157873-93-3 (1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-
• CAS No: 157873-93-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 107926
• PubChem ID: 15357244
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxylicacid, 3,4-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-
• 3,4-diethyl 1H-pyrrole-2-carboxylicacid
• 3,4-Diethyl-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylicacid,3,4-diethyl-(9CI)
• 1H-Pyrrole-2-carboxylic acid, 3,4-diethyl-
• SCHEMBL4268684
• 157873-93-3
• 1H-PYRROLE-2-CARBOXYLIC ACID,3,4-DIETHYL-
• DTXSID20571944
• 3,4-Diethyl-1H-pyrrole-2-carboxylicacid

• Inchi： 1S/C9H13NO2/c1-3-6-5-10-8(9(11)12)7(6)4-2/h5,10H,3-4H2,1-2H3,(H,11,12)
• InChI Key： ZMRBGUQIQSRTLI-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC)C(=CN1)CC)=O

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09